2-[(Tert-butoxy)carbonyl]-2-azabicyclo[3.2.0]heptane-1-carboxylic acid

• IUPAC Name: 2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[3.2.0]heptane-1-carboxylic acid
• InChI: InChI=1S/C12H19NO4/c1-11(2,3)17-10(16)13-7-5-8-4-6-12(8,13)9(14)15/h8H,4-7H2,1-3H3,(H,14,15)
• InChI Key: AVQWMFPNWOIVFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2C1(CC2)C(=O)O
• Molecular Formula: C12H19NO4
• Molecular Weight: 241.28 g/mol

Description

Synthesis Analysis

The synthesis pathway for this compound involves the protection of the amine group followed by the formation of the bicyclic ring system and subsequent deprotection of the amine and carboxylic acid groups. The starting materials include 2-aminobicyclo[3.2.0]heptane-2-carboxylic acid, tert-butyl chloroformate, triethylamine, dichloromethane, sodium bicarbonate, water, and ethanol.

Molecular Structure Analysis

The molecular formula of this compound is C12H19NO4 and it has a molecular weight of 241.29. The InChI Key is AVQWMFPNWOIVFJ-UHFFFAOYSA-N.

Chemical Reactions Analysis

This compound is commonly used as a building block in the synthesis of various compounds such as peptides and alkaloids. It is also used as a protecting group for amines in organic synthesis.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 241.29. More detailed physical and chemical properties are not available in the retrieved sources.

Scientific Research Applications

Synthesis of Glutamic Acid Analogue and Unnatural Amino Acids

The synthesis of conformationally constrained amino acids, such as a glutamic acid analogue from L-serine, demonstrates the utility of 2-[(Tert-butoxy)carbonyl]-2-azabicyclo[3.2.0]heptane-1-carboxylic acid and related compounds in designing peptidomimetics. These methods involve complex reactions, including tandem Wittig/Michael reactions and iodosulfonamidation, to achieve the desired bicyclic structures (Hart & Rapoport, 1999).

Creation of Stereoisomers

Research has also focused on the synthesis of all four stereoisomers of 3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid, underscoring the versatility of these bicyclic systems in generating distinct stereoisomers through manipulation of reaction conditions and optical resolution techniques. This capability is crucial for the development of specific, stereoselective compounds in drug discovery and development (Bakonyi et al., 2013).

Scalable Syntheses for Medicinal Chemistry

The scalable synthesis of (1R,3S,5R)-2-(tert-butoxycarbonyl)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid showcases the practical application of these compounds in larger-scale operations, essential for advancing from research to therapeutic applications. Key to this synthesis is the control of stereoselectivity, demonstrating the intricacies involved in producing pharmaceutically relevant compounds (Gan et al., 2013).

Conformationally Constrained β-Amino Acid Precursors

Further studies have revealed the potential of these azabicycles as precursors to conformationally constrained β-amino acids. These compounds are essential for forming oligomers with defined secondary structures, which can significantly impact the development of new therapeutics by mimicking or interfering with biological processes (Krow et al., 2016).